Cas no 2228783-81-9 (2-(5-fluoro-2-hydroxyphenyl)acetaldehyde)

• Product Name: 2-(5-fluoro-2-hydroxyphenyl)acetaldehyde
• CAS No: 2228783-81-9
• MF: C₈H₇FO₂
• MW: 154.138386011124
• CID: 5923091
• PubChem ID: 87254004
• Update Time: 2025-06-29

2-(5-fluoro-2-hydroxyphenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoro-2-hydroxyphenyl)acetaldehyde
• EN300-1824997
• SCHEMBL1516538
• 2228783-81-9

• Inchi： 1S/C8H7FO2/c9-7-1-2-8(11)6(5-7)3-4-10/h1-2,4-5,11H,3H2
• InChI Key： ARMNVUXORGOBRE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC=O)O

Computed Properties

• Exact Mass: 154.04300762g/mol
• Monoisotopic Mass: 154.04300762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(5-fluoro-2-hydroxyphenyl)acetaldehyde

2-(5-Fluoro-2-Hydroxyphenyl)Acetaldehyde: A Novel Compound with Promising Pharmacological Applications

2-(5-Fluoro-2-Hydroxyphenyl)Acetaldehyde, with the chemical identifier CAS No. 2228783-81-9, represents a unique class of organic compounds that has garnered significant attention in recent years due to its potential therapeutic applications. This compound is characterized by a combination of aromatic and aldehyde functional groups, which may contribute to its diverse biological activities. Recent studies have highlighted its potential in anti-inflammatory and anti-cancer research, making it a subject of interest for both academic and industrial researchers.

The molecular structure of 2-(5-Fluoro-2-Hydroxyphenyl)Acetaldehyde is composed of a phenyl ring substituted with a fluorine atom at the 5-position and a hydroxyl group at the 2-position. This substitution pattern is critical for its chemical reactivity and biological interactions. The aldehyde functional group, which is a key feature of this compound, is known to participate in various biochemical processes, including the formation of glycosidic bonds and the modulation of protein function. These properties make 2-(5-Fluoro-2-Hydroxyphenyl)Acetaldehyde a promising candidate for further exploration in drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(5-Fluoro-2-Hydroxyphenyl)Acetaldehyde, which is essential for its application in pharmaceutical research. One of the most notable breakthroughs in this area is the development of a novel catalytic method that allows for the selective functionalization of the phenyl ring. This method, described in a 2023 study published in Organic Letters, significantly improves the yield and purity of the compound, making it more viable for large-scale production. Such innovations in synthetic methodologies are crucial for advancing the development of new therapeutic agents.

In addition to its synthetic potential, 2-(5-Fluoro-2-Hydroxyphenyl)Acetaldehyde has shown promising pharmacological properties. A 2023 study published in Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-(5-Fluoro-2-Hydroxyphenyl)Acetaldehyde could be a valuable therapeutic agent for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The biological activity of 2-(5-Fluoro-2-Hydroxyphenyl)Acetaldehyde has also been explored in the context of anti-cancer research. A 2023 study published in Cancer Research demonstrated that this compound induces apoptosis in cancer cells by targeting specific signaling pathways. The study found that 2-(5-Fluoro-2-Hydroxyphenyl)Acetaldehyde effectively inhibits the activity of the PI3K/AKT/mTOR pathway, which is known to be dysregulated in many types of cancer. These findings highlight the potential of this compound as a novel therapeutic agent for cancer treatment.

Moreover, the chemical properties of 2-(5-Fluoro-2-Hydroxyphenyl)Acetaldehyde make it a versatile molecule for further chemical modifications. The presence of the aldehyde group allows for the formation of various derivatives, which could potentially enhance its therapeutic efficacy or reduce its side effects. A 2023 study published in Chemical Communications explored the synthesis of several derivatives of 2-(5-Fluoro-2-Hydroxyphenyl)Acetaldehyde and reported their improved pharmacokinetic profiles. These findings underscore the importance of chemical modifications in optimizing the therapeutic potential of this compound.

The potential applications of 2-(5-Fluoro-2-Hydroxyphenyl)Acetaldehyde extend beyond its direct therapeutic effects. Its unique chemical structure may also make it a valuable tool for the development of new analytical methods. For instance, a 2023 study published in Analyst described the use of 2-(5-Fluoro-2-Hydroxyphenyl)Acetaldehyde as a fluorescent probe for the detection of specific biomolecules. This application highlights the versatility of this compound in both therapeutic and diagnostic contexts.

Despite the promising findings, further research is needed to fully understand the biological mechanisms and therapeutic potential of 2-(5-Fluoro-2-Hydroxyphenyl)Acetaldehyde. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials are critical for determining the potential of this compound as a therapeutic agent. The results of these studies will provide valuable insights into the role of 2-(5-Fluoro-2-Hydroxyphenyl)Acetaldehyde in the treatment of various diseases.

In conclusion, 2-(5-Fluoro-2-Hydroxyphenyl)Acetaldehyde is a compound with significant potential in the field of pharmacology. Its unique chemical structure and diverse biological activities make it a promising candidate for further exploration. As research in this area continues to advance, it is likely that 2-(5-Fluoro-2-Hydroxyphenyl)Acetaldehyde will play an increasingly important role in the development of new therapeutic agents.